Methyl 4-allyl-2-formyl-6-methoxybenzoate

• Molecular Formula: C13H14O4
• Molecular Weight: 234.25 g/mol
• IUPAC Name: methyl 2-formyl-6-methoxy-4-prop-2-enylbenzoate
• InChI: InChI=1S/C13H14O4/c1-4-5-9-6-10(8-14)12(13(15)17-3)11(7-9)16-2/h4,6-8H,1,5H2,2-3H3
• InChI Key: QIFYTIOZFACVKM-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1C(=O)OC)C=O)CC=C

Description

Methyl 4-allyl-2-formyl-6-methoxybenzoate is a useful research compound. Its molecular formula is C13H14O4 and its molecular weight is 234.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a flask containing 5-allyl-2-hydroxy-3-methoxybenzaldehyde (5.0 g, 26.0 mmol) and N-phenyl-trifluoromethanesulfonimide was added DCM (75 mL). The flask was placed at 0° C. and treated with Et3N (4 mL) and stirred for 2 days at room temp. The mixture was diluted with dichloromethane and washed with 1N HCl, saturated sodium bicarbonate solution, and brine, then dried (Na2SO4) and concentrated. The residue in a flask was treated with dppf (0.18 g, 0.45 mmol), PdOAc2 (0.1 g, 0.44 mmol), and Et3N (8 mL, 56 mmol) followed by addition of DMF (45 mL) and MeOH (30 mL). The reaction mixture was then degassed and purged with CO 3 times and stirred under CO for 6 h at 70° C. When LC indicated consumption of starting material, the solution was concentrated to dryness. The organic residue was purified by MPLC (hexanes/EtOAc=1/0.2) to provide methyl 4-allyl-2-formyl-6-methoxybenzoate.